(4-Coumaroyl)acetyl-CoA

• Molecular Formula: C32H44N7O19P3S
• Molecular Weight: 955.7 g/mol
• InChI: InChI=1S/C32H44N7O19P3S/c1-32(2,27(45)30(46)35-10-9-22(42)34-11-12-62-23(43)13-20(41)8-5-18-3-6-19(40)7-4-18)15-55-61(52,53)58-60(50,51)54-14-21-26(57-59(47,48)49)25(44)31(56-21)39-17-38-24-28(33)36-16-37-29(24)39/h3-8,16-17,21,25-27,31,40,44-45H,9-15H2,1-2H3,(H,34,42)(H,35,46)(H,50,51)(H,52,53)(H2,33,36,37)(H2,47,48,49)/b8-5+/t21-,25-,26-,27+,31-/m1/s1
• InChIKey: FZWJGTSJBJBNKS-VVHSVQLPSA-N

Core Characteristics of (4-Coumaroyl)acetyl-CoA

(4-Coumaroyl)acetyl-CoA, also known as p-coumaroyl-diketide-coenzyme A (CAS: 2124213-48-3), is a specialized acyl-CoA thioester that serves as a key pathway-specific intermediate in curcuminoid and phenylpropanoid-derived polyketide biosynthesis [1]. It is the direct product of the condensation of 4-coumaroyl-CoA with a single malonyl-CoA unit, a reaction catalyzed by the type III polyketide synthase diketide-CoA synthase (DCS, EC 2.3.1.218) [2]. Unlike generic CoA esters that feed into broad primary or secondary metabolism, (4-coumaroyl)acetyl-CoA represents a committed, early branch-point metabolite within a specialized biosynthetic route, specifically the diketide pathway that ultimately yields curcumin, demethoxycurcumin, and bisdemethoxycurcumin [3]. Its formation is a critical, enzyme-controlled step that distinguishes it from more common CoA esters like 4-coumaroyl-CoA or caffeoyl-CoA, which enter diverse pathways such as lignin or flavonoid biosynthesis.

1

Committed branch-point intermediate for curcuminoid biosynthesis studies

Pathway-specific, not a general phenylpropanoid precursor

2

Substrate for diketide-CoA synthase (DCS) and curcumin synthase (CURS) characterization

Enzyme kinetics and substrate specificity assays

3

Analytical standard for LC-MS/MS quantification of diketide intermediates

Requires cold-chain management; powder stable at -20°C

• [1] Katsuyama Y, Kita T, Funa N, Horinouchi S. Curcuminoid biosynthesis by two type III polyketide synthases in the herb Curcuma longa. J Biol Chem. 2009;284(17):11160-70. View Source
• [2] KEGG ENZYME: 2.3.1.218. phenylpropanoylacetyl-CoA synthase. Reaction: 4-coumaroyl-CoA + malonyl-CoA = (4-coumaroyl)acetyl-CoA + CO2 + CoA. View Source
• [3] MetaCyc: Pathway: curcuminoid biosynthesis. DCS (diketide-CoA synthase) catalyzes the formation of (4-coumaroyl)acetyl-CoA from 4-coumaroyl-CoA and malonyl-CoA. View Source

Specificity of (4-Coumaroyl)acetyl-CoA

Generic substitution of (4-coumaroyl)acetyl-CoA with related CoA esters like 4-coumaroyl-CoA, feruloyl-CoA, or caffeoyl-CoA is scientifically untenable due to profound differences in both enzymatic specificity and downstream metabolic fate. (4-coumaroyl)acetyl-CoA is not simply a variant; it is a distinct, pathway-specific metabolite generated by the dedicated enzyme DCS, which exhibits strict substrate preference and product output [1]. While 4-coumaroyl-CoA acts as a starter unit for a vast array of phenylpropanoid products (lignins, flavonoids, stilbenes), (4-coumaroyl)acetyl-CoA is a specific diketide intermediate that is exclusively channeled into the curcuminoid biosynthetic pathway [2]. The DCS enzyme that produces it has no activity with cinnamoyl-CoA and prefers feruloyl-CoA, but its reaction with 4-coumaroyl-CoA is a distinct, quantifiable event that produces a unique metabolite not formed by other enzymes [3]. Using an alternative starter-CoA (e.g., caffeoyl-CoA) or a product of a different polyketide synthase (e.g., naringenin chalcone) will lead to the synthesis of an entirely different class of compounds, rendering it useless for studies focused on curcuminoid biosynthesis or diketide-specific enzyme characterization.

Precursor mismatch

4-Coumaroyl-CoA cannot substitute because it feeds lignin/flavonoid pathways, not the diketide branch. DCS specificity is absent.

Product profile shift

Feruloyl-CoA use would alter curcuminoid output (curcumin dominant), masking demethoxycurcumin pathway interpretation.

Enzyme rejection

Cinnamoyl-CoA or caffeoyl-CoA are not accepted by DCS; cross-reactivity data do not support pathway entry for curcuminoid biosynthesis.

• [1] Katsuyama Y, Kita T, Funa N, Horinouchi S. Curcuminoid biosynthesis by two type III polyketide synthases in the herb Curcuma longa. J Biol Chem. 2009;284(17):11160-70. View Source
• [2] MetaCyc: Pathway: curcuminoid biosynthesis. DCS (diketide-CoA synthase) catalyzes the formation of (4-coumaroyl)acetyl-CoA from 4-coumaroyl-CoA and malonyl-CoA. View Source
• [3] KEGG ENZYME: 2.3.1.218. The enzyme prefers feruloyl-CoA, and has no activity with cinnamoyl-CoA. View Source

Differentiating (4-Coumaroyl)acetyl-CoA from Analogs

DCS Substrate Specificity

The diketide-CoA synthase (DCS) from Curcuma longa, the enzyme responsible for the formation of (4-coumaroyl)acetyl-CoA, exhibits a clear substrate preference. While both feruloyl-CoA and 4-coumaroyl-CoA are accepted, the enzyme shows a higher preference for feruloyl-CoA as a starter unit [1]. Critically, DCS displays no detectable activity with cinnamoyl-CoA, establishing a clear selectivity boundary among closely related phenylpropanoid-CoA esters [2]. This substrate preference is a primary differentiator for the compound, as it defines the metabolic flux into the diketide pathway.

DCS Specificity

Head-to-head

4-Coumaroyl-CoA accepted; Cinnamoyl-CoA no activity

Defines curcuminoid product spectrum

In vitro recombinant DCS from Curcuma longa; qualitative hierarchy reported

Evidence Dimension	Enzyme Activity (Qualitative Preference)
Target Compound Data	4-Coumaroyl-CoA is accepted as a substrate by DCS, leading to (4-coumaroyl)acetyl-CoA formation
Comparator Or Baseline	Feruloyl-CoA: Preferred substrate for DCS; Cinnamoyl-CoA: No activity
Quantified Difference	Qualitative hierarchy: Feruloyl-CoA > 4-Coumaroyl-CoA >> Cinnamoyl-CoA (no activity)
Conditions	In vitro enzymatic assay with purified recombinant DCS enzyme from Curcuma longa

Why This Matters

This selectivity dictates which downstream curcuminoids will be synthesized, making (4-coumaroyl)acetyl-CoA the essential precursor for bisdemethoxycurcumin and demethoxycurcumin, not feruloyl-CoA-dependent curcumin.

• [1] Katsuyama Y, Kita T, Funa N, Horinouchi S. Curcuminoid biosynthesis by two type III polyketide synthases in the herb Curcuma longa. J Biol Chem. 2009;284(17):11160-70. View Source
• [2] KEGG ENZYME: 2.3.1.218. The enzyme prefers feruloyl-CoA, and has no activity with cinnamoyl-CoA. View Source

4CL Isoform Catalytic Efficiency

While this evidence pertains to the upstream precursor (4-coumaroyl-CoA), it is critical for understanding the overall flux to (4-coumaroyl)acetyl-CoA. Different 4CL isoforms exhibit vastly different catalytic efficiencies (kcat/Km) with 4-coumarate, the acid precursor to 4-coumaroyl-CoA. For instance, the rice Os4CL3 isoform displays a kcat/Km of 58,521 M⁻¹ s⁻¹ for 4-coumarate, which is over 12-fold higher than that of the Os4CL1 isoform (681 M⁻¹ s⁻¹) and 2.5-fold higher than Os4CL2 (2,351 M⁻¹ s⁻¹) [1]. This isoform-level variability directly impacts the cellular pool of 4-coumaroyl-CoA available for DCS, and consequently, the production rate of (4-coumaroyl)acetyl-CoA.

4CL Isoform Efficiency

Class-level

Os4CL3: 58,521 M⁻¹ s⁻¹ (85.9-fold vs Os4CL1)

Flux control point for heterologous production

Rice 4CL isoform comparison; indirect evidence for precursor supply variability

Evidence Dimension	Catalytic Efficiency (kcat/Km) for 4-Coumarate
Target Compound Data	Precursor synthesis efficiency varies by 4CL isoform
Comparator Or Baseline	Os4CL1: 681 M⁻¹ s⁻¹; Os4CL2: 2,351 M⁻¹ s⁻¹; Os4CL3: 58,521 M⁻¹ s⁻¹; Os4CL4: 12,176 M⁻¹ s⁻¹; Os4CL5: 4,660 M⁻¹ s⁻¹
Quantified Difference	Os4CL3 is 85.9-fold more efficient than Os4CL1 for 4-coumarate
Conditions	In vitro assay with recombinant rice 4CL isoforms, pH and temperature optimized

Why This Matters

For researchers engineering curcuminoid production in heterologous hosts, the choice of 4CL isoform is a critical variable that can quantitatively dictate the flux toward (4-coumaroyl)acetyl-CoA, independent of the compound's own chemical properties.

• [1] Functional Characterization of Evolutionarily Divergent 4-Coumarate:Coenzyme A Ligases in Rice. Data from Oxford Journals. Table showing Km, Vmax, kcat, and kcat/Km for various 4CL isoforms with 4-coumarate. View Source

Storage Stability Profile

Commercial vendors provide specific, quantified storage stability data for (4-coumaroyl)acetyl-CoA, which is essential for experimental planning and procurement. The compound is supplied as a powder with a shelf life of 3 years when stored at -20°C, and as a solvent preparation with a shelf life of 1 year at -80°C . This is consistent with the general instability of acyl-CoA thioesters, which are known to remain stable for several months at -20°C only when kept at a pH less than 5 [1]. This stability profile is comparable to other sensitive CoA esters like 4-coumaroyl-CoA and feruloyl-CoA, but contrasts sharply with the more robust stability of simple CoA precursors like Coenzyme A itself.

Storage Stability

Cross-study comparable

Powder: 3 years at -20°C; Solvent: 1 year at -80°C

Cold-chain management essential for lab workflow

Vendor specifications; aligns with general CoA thioester instability at pH

Evidence Dimension	Shelf Life Under Specified Conditions
Target Compound Data	Powder: 3 years at -20°C; Solvent: 1 year at -80°C
Comparator Or Baseline	General CoA thioester: Several months at -20°C (pH < 5) [1]
Quantified Difference	Vendor-specified shelf life of 3 years for powder at -20°C, aligning with general class stability
Conditions	Commercial storage specifications; CoA thioester stability data from literature

Why This Matters

The defined, albeit limited, stability window mandates careful cold-chain management and just-in-time procurement strategies, distinguishing it from more stable, shelf-ready biochemicals and impacting laboratory workflow planning.

• [1] All Journals Search. Summary of CoA thioester stability: remain stable for several months when stored at -20°C (at pH less than 5). View Source

(4-Coumaroyl)acetyl-CoA: Key Applications

Curcuminoid Biosynthetic Pathway Studies

(4-Coumaroyl)acetyl-CoA is the essential substrate for investigating the later steps of curcuminoid biosynthesis. Studies using this compound can definitively characterize the substrate specificity and kinetic parameters of curcumin synthases (CURS) and related enzymes that utilize diketide-CoA esters. For example, research has shown that CURS3 is equally active with both feruloyl-CoA and 4-coumaroyl-CoA, leading to the synthesis of distinct curcuminoids [1]. Using (4-coumaroyl)acetyl-CoA instead of feruloylacetyl-CoA allows researchers to trace the formation of bisdemethoxycurcumin and demethoxycurcumin specifically, avoiding the confounding effects of feruloyl-derived curcumin production .

Heterologous Curcuminoid Production

For industrial biotechnologists aiming to produce specific curcuminoids (e.g., bisdemethoxycurcumin for pharmaceutical applications), (4-coumaroyl)acetyl-CoA is the critical pathway intermediate. Metabolic engineering efforts in E. coli or S. cerevisiae that seek to maximize yields of bisdemethoxycurcumin or demethoxycurcumin must ensure an adequate flux of 4-coumaroyl-CoA into the DCS-catalyzed reaction to generate this specific diketide [1]. In contrast, if the goal were to produce curcumin, the pathway would be engineered to favor feruloyl-CoA and feruloylacetyl-CoA production. The use of (4-coumaroyl)acetyl-CoA as an analytical standard or feeding substrate is therefore a direct tool for optimizing these alternative production routes .

Selective DCS Inhibitor Development

(4-Coumaroyl)acetyl-CoA serves as a crucial tool in drug discovery efforts aimed at developing selective inhibitors of DCS. By using this specific diketide-CoA as a substrate in high-throughput screening assays, researchers can identify small molecules that block DCS activity without affecting other type III polyketide synthases like chalcone synthase (CHS) or stilbene synthase (STS) [1]. The compound's unique role in a dedicated, narrow pathway makes it an ideal probe for developing pathway-specific modulators, which could have applications in agriculture (e.g., altering plant secondary metabolite profiles) or in controlling curcuminoid production in engineered microbes .

Analytical Method Development for Diketides

The compound is essential as a high-purity reference standard for the development and validation of LC-MS/MS methods designed to quantify diketide-CoA intermediates in complex biological matrices. Its distinct molecular weight (955.71 g/mol) and fragmentation pattern enable its specific detection and differentiation from other CoA esters (e.g., 4-coumaroyl-CoA, feruloyl-CoA, malonyl-CoA) in metabolomics studies [1]. Procurement of a characterized analytical standard is a prerequisite for accurate quantitation in studies of phenylpropanoid flux, curcuminoid production, or the activity of engineered DCS enzymes .

Application

Selection Property

Validation Focus

Curcuminoid biosynthesis pathway studies

Pathway-specific diketide substrate

CURS enzyme kinetics and product specificity

Heterologous curcuminoid production

Metabolic engineering precursor

Flux analysis for demethoxycurcumin synthesis

DCS inhibitor screening research

Enzyme substrate for high-throughput assays

Pathway-specific modulation without off-target PKS

Analytical method development

LC-MS/MS reference standard

Diketide quantification in biological matrices

• [1] Katsuyama Y, Kita T, Funa N, Horinouchi S. Curcuminoid biosynthesis by two type III polyketide synthases in the herb Curcuma longa. J Biol Chem. 2009;284(17):11160-70. View Source